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Executive Summary

Andrographidine E is a naturally occurring flavonoid isolated from plants of the Andrographis
genus, notably Andrographis paniculata and Andrographis echioides.[1][2] Structurally, it is
classified as a 2'-oxygenated flavone glycoside, a distinction that sets it apart from the more
widely known diterpenoid lactones (e.g., andrographolide) from the same plant source. Its
chemical architecture is characterized by a flavone backbone with methoxy groups at the C-7
and C-8 positions and a 3-D-glucopyranoside moiety attached at C-5. This guide provides a
detailed elucidation of its structure, the analytical methodologies required for its confirmation, a
standard protocol for its isolation, and its biological context. The molecule's anti-inflammatory
properties make it a compound of interest for further investigation in drug discovery and
development.[1]

Introduction: The Flavonoids of Andrographis

The genus Andrographis, particularly the species A. paniculata, is a cornerstone of traditional
medicine systems in Asia, often referred to as the "King of Bitters".[1] While its therapeutic
effects are frequently attributed to the abundant diterpenoid lactone, andrographolide, this plant
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produces a rich and diverse arsenal of other phytochemicals, including a significant family of
flavonoids.[3][4]

Andrographidine E belongs to this flavonoid class. A common point of confusion is its
misclassification as a diterpenoid in some databases; however, its core C6-C3-C6 skeleton and
glycosidic linkage firmly place it within the flavonoid family.[1] Specifically, it is a flavone—
distinguished by the C2-C3 double bond in its central pyran ring—with an uncommon 2'-
oxygenation pattern on the B-ring, a feature shared by several other flavonoids isolated from
Andrographis species.[2][3] Understanding the precise structure of Andrographidine E is
paramount for elucidating its mechanism of action and exploring its therapeutic potential.

Core Chemical Structure and Properties
3.1 Structural Identification
The definitive structure of Andrographidine E is established through a combination of

spectroscopic techniques. Its systematic IUPAC name is 7,8-dimethoxy-2-(2-methoxyphenyl)-5-
[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-ylJoxychromen-4-one.[5]
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Figure 1: 2D Chemical Structure of
Andrographidine E.
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Table 1: Physicochemical Properties of Andrographidine E

Property Value Source
Molecular Formula C24H26011 [1][5]
Molecular Weight 490.5 g/mol [1][5]
CAS Number 113963-41-0 [1]

7,8-dimethoxy-2-(2-
methoxyphenyl)-5-[3,4,5-

IUPAC Name trihydroxy-6- [5]
(hydroxymethyl)oxan-2-

ylloxychromen-4-one

COC1=CC=CC=C1C2=CC(=0
SMILES )C3=C(02)C(=C(C=C30C4C( [1]
C(C(C(04)C0)0)0)0)0C)0C

3.2 Key Structural Motifs

The bioactivity and physicochemical properties of Andrographidine E are a direct result of its
distinct structural features:

o Flavone Backbone: The core is a 2-phenyl-4H-chromen-4-one structure, which serves as the
scaffold for substitutions. The C2-C3 double bond contributes to the planarity of the
heterocyclic C ring.

¢ A-Ring Substitution: The A-ring features two methoxy groups at C-7 and C-8 and a large
glycosidic substituent at C-5. The absence of a free 5-hydroxyl group, which is common in
flavonoids, significantly alters its properties, such as its chelating ability and spectral
characteristics.

e B-Ring Substitution: The B-ring is substituted with a methoxy group at the C-2' position. This
2'-oxygenation is a relatively uncommon pattern in flavonoids but is a known characteristic of
compounds isolated from Andrographis.[2]
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e Glycosidic Moiety: A B-D-glucopyranoside is linked to the C-5 position via an O-glycosidic
bond. The presence of this bulky, polar sugar moiety dramatically increases the molecule's
solubility in polar solvents and influences its bioavailability and metabolic fate.

Spectroscopic Validation: A Methodological Deep
Dive

The unequivocal determination of Andrographidine E's structure is not possible from a single
experiment. It requires a synergistic approach, correlating data from Mass Spectrometry and
various NMR techniques. The causality for this multi-faceted approach lies in the need to

unambiguously determine not only the molecular formula but the precise connectivity and
stereochemistry of the molecule.

4.1 Mass Spectrometry (MS)

The first step in structural analysis is typically to determine the exact mass and molecular
formula.

o Expertise & Causality: High-Resolution Mass Spectrometry (HRMS), often using techniques
like ESI-TOF (Electrospray lonization - Time of Flight), is employed over standard MS. This
is because HRMS provides mass accuracy to within a few parts per million, allowing for the
confident assignment of a single, unique molecular formula (C24H26011) from the measured
mass-to-charge ratio (m/z).[2]

o Trustworthiness (Self-Validation): The structural hypothesis is further validated using tandem
MS (MS/MS). In this technique, the molecular ion is isolated and fragmented. For a flavonoid
O-glycoside like Andrographidine E, a characteristic neutral loss of 162 Da is expected,
corresponding to the loss of the hexose (glucose) moiety.[2][6] Observing this specific
fragmentation provides strong evidence for the presence and location of the sugar group,
thus validating the initial hypothesis.

4.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the cornerstone of structural elucidation, providing definitive proof of atomic
connectivity and stereochemistry.
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e 1H NMR: This experiment identifies the number and type of protons. For Andrographidine
E, one would expect to see distinct signals for the aromatic protons on the A and B rings,
sharp singlets for the three methoxy groups, and a characteristic signal for the anomeric
proton (H-1") of the glucose unit. The coupling constant (J-value) of this anomeric proton is
critical; a large J-value (typically ~7-8 Hz) confirms the [3-configuration of the glycosidic
linkage.[2]

e 13C NMR: This spectrum reveals the number of unique carbon atoms in the molecule, which
should correspond to the molecular formula. Key diagnostic signals include the C=0 carbon
of the flavone (C-4) around 180 ppm, the carbons bearing methoxy groups, and the
anomeric carbon (C-1") around 100-105 ppm.

e 2D NMR (HSQC, HMBC, NOESY):

o HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton
signals with the carbon signals of the atoms they are directly attached to. It is a self-
validating system for assigning protonated carbons.

o HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical
experiment for piecing together the molecular puzzle. It shows correlations between
protons and carbons that are 2 or 3 bonds away. The key correlation for Andrographidine
E is observing a cross-peak between the anomeric proton (H-1") and the C-5 carbon of the
flavone A-ring.[2] This unambiguously proves that the glucose moiety is attached at the C-
5 position.

o NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment can further confirm
spatial relationships. For instance, a NOESY correlation between the anomeric proton (H-
1") and the H-6 proton of the A-ring would provide additional evidence for the C-5 linkage.

[2]

Table 2: Representative *H and 3C NMR Data for the Core Moieties of Andrographidine E
(Note: Chemical shifts (d) are illustrative, based on similar compounds reported in the literature,
and may vary slightly depending on the solvent used. Data is modeled after known 2'-
oxygenated flavone glycosides.)[2]
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Position 3C NMR (3, ppm) H NMR (_6’ pp-m, Key HMI_BC
Multiplicity, J in Hz) Correlations

Aglycone

2 ~163.0 H-3, H-6'

3 ~104.5 ~6.8 (s) C-2, C-4, C-1'

4 ~182.5

5 ~158.0 H-6, H-1"

6 ~95.0 ~6.9 (s) C-5, C-7, C-8, C-10

7 ~159.0 7-OCHs

8 ~130.0 8-OCHs

9 ~152.0

10 ~108.0 H-6

7-OCHs ~56.5 ~3.9 (s) C-7

8-OCHs ~61.0 ~4.0 (s) C-8

Glucose

1" ~105.0 ~5.1(d, J=7.5) C-5

2" ~74.0 H-1"

3" ~77.0

4" ~70.0

5" ~78.0 H-6"

6" ~61.5 H-5"

Isolation and Purification Protocol

The isolation of Andrographidine E from its natural source requires a systematic, multi-step

process designed to separate it from a complex mixture of other phytochemicals.
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Extraction & Partitioning
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Caption: Workflow for the isolation and purification of Andrographidine E.
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This protocol describes a robust and reproducible method for obtaining Andrographidine E.
e Plant Material Preparation:
o Obtain aerial parts of Andrographis paniculata.

o Air-dry the plant material in the shade for 7-10 days to prevent degradation of thermolabile
compounds.

o Grind the dried material into a coarse powder (approx. 40-60 mesh size) to increase the
surface area for efficient extraction.

e Solvent Extraction:

o Rationale: A polar solvent is chosen to efficiently extract glycosylated flavonoids. Methanol
is a common and effective choice.

o Macerate the powdered plant material (e.g., 1 kg) with methanol (approx. 5 L) at room
temperature for 72 hours with occasional agitation.

o Filter the extract through cheesecloth and then Whatman No. 1 filter paper.

o Repeat the extraction process on the plant residue two more times to ensure exhaustive
extraction.

o Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at
a temperature below 45°C to yield the crude methanolic extract.

e Fractionation:

o Rationale: This step separates compounds based on their polarity, enriching the target
compound in one fraction.

o Suspend the crude extract in distilled water and perform liquid-liquid partitioning
sequentially with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl
acetate (EtOAc).
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o Andrographidine E, being moderately polar, is expected to partition primarily into the
ethyl acetate fraction.

o Collect the EtOAc fraction and evaporate the solvent to dryness.

o Chromatographic Purification:
o Silica Gel Column Chromatography:
» Rationale: This is a primary, low-cost method for separating major compound classes.

» Pack a glass column with silica gel (60-120 mesh) and equilibrate with a non-polar
solvent like chloroform.

= | oad the dried EtOAc fraction onto the column.

» Elute the column using a gradient solvent system, starting with 100% chloroform and
gradually increasing the polarity by adding methanol (e.g., CHCI3:MeOH, 99:1 -> 90:10).

» Collect fractions (e.g., 20 mL each) and monitor them by Thin Layer Chromatography
(TLC) using a mobile phase such as CHCIs:MeOH (9:1). Combine fractions with similar
TLC profiles.

o Preparative High-Performance Liquid Chromatography (HPLC):
» Rationale: This final step provides high-resolution separation to achieve high purity.
» Use areversed-phase C18 column.
» Elute with an isocratic or gradient system of acetonitrile and water.

= Monitor the elution with a UV detector at a wavelength where the flavonoid absorbs
(e.g., 280 nm or 330 nm).

» Collect the peak corresponding to Andrographidine E.

o Purity Assessment and Structure Confirmation:
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o Evaporate the solvent from the collected HPLC fraction to obtain pure, solid
Andrographidine E.

o Confirm the purity (>95%) using analytical HPLC with a diode-array detector (DAD).

o Unequivocally confirm the identity of the isolated compound by acquiring and interpreting
MS and NMR (1D and 2D) data as described in Section 4.0.

Biological Context and Significance

Andrographidine E is not merely a structural curiosity; it has demonstrated relevant biological
activity. Research indicates that it possesses anti-inflammatory properties.[1][2] The proposed
mechanism for this activity involves the modulation of key inflammatory signaling pathways.

Caption: Proposed anti-inflammatory mechanism via NF-kB pathway inhibition.

Studies on flavonoids from Andrographis suggest they can inhibit the production of nitric oxide
(NO) in lipopolysaccharide (LPS)-activated macrophages.[2] This effect is often mediated by
the downregulation of the NF-kB (nuclear factor kappa-light-chain-enhancer of activated B
cells) signaling pathway. By potentially inhibiting key kinases like IKK or preventing the nuclear
translocation of the p50/p65 subunit, Andrographidine E may suppress the transcription of
pro-inflammatory genes, thereby exerting its anti-inflammatory effects. This activity makes it a
valuable lead compound for developing novel anti-inflammatory agents.

Conclusion

Andrographidine E is a distinct flavone glycoside whose structure has been rigorously
established through advanced spectroscopic analysis. Its architecture, featuring a 2'-
oxygenated B-ring and a C-5 glycosidic linkage, is characteristic of the unique flavonoid profile
of the Andrographis genus. The detailed methodologies for its isolation and structural
elucidation provide a robust framework for researchers in natural products chemistry.
Furthermore, its demonstrated anti-inflammatory potential underscores its significance as a
target for future pharmacological investigation and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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